Cas no 111351-08-7 (Suspensolide)

• Product Name: Suspensolide
• CAS No: 111351-08-7
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 147586
• Update Time: 2025-07-15

Suspensolide Chemical and Physical Properties

Names and Identifiers

• Oxacycloundeca-4,9-dien-2-one,5,9-dimethyl-, (4E,9E)-
• Suspensolide
• (3E,8E)-Suspensolide
• (E,E)-a-Suspensolide
• Oxacycloundeca-4,9-dien-2-one,5,9-dimethyl-, (E,E)-

• Inchi： 1S/C12H18O2/c1-10-4-3-5-11(2)8-9-14-12(13)7-6-10/h6,8H,3-5,7,9H2,1-2H3/b10-6-,11-8-
• InChI Key： RVKDTQISXMBQEU-XNFNPUBGSA-N
• SMILES： O1C(CC=C(C)CCCC(C)=CC1)=O |c:10,t:3|

Computed Properties

• Exact Mass: 194.13074

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Lactones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones

Additional information on Suspensolide

Exploring Suspensolide (CAS No. 111351-08-7): A Comprehensive Guide to Its Properties and Applications

In the realm of bioactive compounds, Suspensolide (CAS No. 111351-08-7) has garnered significant attention for its unique structural properties and potential applications. This naturally occurring lactone is part of a broader class of macrolide derivatives, which are widely studied for their diverse biological activities. Researchers and industry professionals alike are increasingly interested in Suspensolide's role in fields such as natural product synthesis, pharmaceutical research, and biotechnology.

The molecular structure of Suspensolide features a macrocyclic lactone ring, a hallmark of many bioactive compounds. This structural motif is often associated with antimicrobial, anti-inflammatory, and cytotoxic properties, making Suspensolide a subject of intense investigation. Recent studies have explored its potential as a lead compound for drug development, particularly in targeting antibiotic-resistant pathogens—a pressing global health concern.

One of the most frequently asked questions about Suspensolide (CAS No. 111351-08-7) revolves around its natural sources. This compound is typically isolated from specific microbial strains, particularly those found in soil ecosystems. The growing interest in microbial metabolites as sources of novel therapeutics has further elevated the importance of understanding Suspensolide's biosynthesis pathways. Researchers are particularly keen on optimizing fermentation techniques to enhance its production yield.

From a pharmacological perspective, Suspensolide exhibits intriguing structure-activity relationships. Its macrocyclic framework appears crucial for binding to various biological targets, including enzyme active sites and cell membrane components. This has led to investigations into its potential as a modulator of cellular signaling pathways, with particular interest in its effects on immune response regulation—a hot topic in contemporary immunotherapy research.

The analytical characterization of Suspensolide typically involves advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods are essential for ensuring compound purity and for studying its stability under various conditions—key considerations for both research and potential commercial applications.

In the context of green chemistry and sustainable production, there's growing interest in developing eco-friendly extraction methods for Suspensolide. Researchers are exploring alternative solvents and energy-efficient purification processes to minimize environmental impact while maintaining high yields. This aligns with current industry trends toward biobased chemicals and circular economy principles.

The potential cosmeceutical applications of Suspensolide have also emerged as an area of exploration. Preliminary studies suggest it may influence skin cell proliferation and collagen synthesis, making it a candidate for anti-aging formulations. This connects with the booming cosmetic biotechnology sector, where consumers increasingly demand science-backed ingredients with proven efficacy.

From a commercial availability standpoint, Suspensolide (CAS No. 111351-08-7) is primarily offered by specialty chemical suppliers catering to research institutions and pharmaceutical developers. The compound is typically supplied in milligram to gram quantities, with purity levels ranging from 90% to 98%. Pricing varies significantly based on purity grade and supply chain factors, reflecting its status as a research-grade chemical rather than a bulk commodity.

Looking ahead, the future research directions for Suspensolide may focus on structure modification to enhance its bioavailability and target specificity. The development of synthetic analogs could unlock new therapeutic possibilities while potentially overcoming limitations of the natural compound. Such efforts would benefit from computational chemistry approaches, including molecular docking studies and quantitative structure-activity relationship (QSAR) modeling.

For researchers working with Suspensolide, proper storage conditions are crucial to maintain its stability. Recommendations typically include protection from light exposure, storage at controlled temperatures (often -20°C), and use of inert atmosphere packaging when appropriate. These handling protocols help preserve the compound's structural integrity for experimental use.

In conclusion, Suspensolide (CAS No. 111351-08-7) represents a fascinating example of nature's chemical diversity with promising applications across multiple scientific disciplines. As research continues to unravel its full potential, this compound may well emerge as an important tool in addressing various biomedical challenges and industrial needs in the years to come.